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Compound of Interest

Compound Name: Azo-enkephalin

Cat. No.: B15618330 Get Quote

For immediate release:

This document provides essential guidance on the proper disposal procedures for Azo-
enkephalin, a synthetic opioid peptide analog. Researchers, scientists, and drug development

professionals handling this compound must adhere to strict safety and disposal protocols to

mitigate potential risks to personnel and the environment. Due to the limited availability of

specific safety data for Azo-enkephalin, these procedures are based on best practices for the

disposal of potent biologically active compounds, opioid peptides, and chemicals with similar

structural motifs.

Azo-enkephalin is a semi-rigid structural analog of [Leu5] enkephalin.[1] Like other

enkephalins, it is a pentapeptide involved in regulating pain sensation by acting as a ligand for

opioid receptors in the body.[2] The introduction of an azo-bridge into the peptide structure

warrants careful handling, as azo compounds can have unique reactivity and thermal stability

properties.

Immediate Safety and Handling Precautions
Before beginning any work with Azo-enkephalin, it is crucial to handle the compound in

accordance with good industrial hygiene and safety practices.[3]

Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical

safety goggles, gloves, and clothing to prevent skin and eye contact.[3]
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Ventilation: Ensure adequate ventilation to avoid inhalation of any dust or aerosols.[3]

Spill Management: In case of a spill, sweep up the solid material, avoiding dust formation,

and place it into a suitable, labeled container for disposal.[3] Should the material not be

released into the environment.[3]

Step-by-Step Disposal Procedures
The disposal of Azo-enkephalin and any materials contaminated with it must comply with all

applicable federal, state, and local regulations for hazardous waste.[4]

1. Waste Identification and Segregation:

Categorization: Treat all Azo-enkephalin waste as hazardous chemical waste. Due to its

opioid activity, it should be managed with the same level of caution as other controlled

substances, although its specific scheduling may not be defined.

Waste Streams: Segregate waste into the following categories:

Bulk Azo-enkephalin: Unused, expired, or off-specification Azo-enkephalin.

Trace-Contaminated Waste: Items such as empty vials, weigh boats, pipette tips, gloves,

and other disposable labware that have come into contact with Azo-enkephalin.

2. Disposal of Bulk Azo-enkephalin:

Do Not Dispose Down the Drain: Aqueous solutions containing toxic chemicals must be

disposed of through a hazardous waste management program.[5] Do not dispose of this type

of waste down the drain.[5]

Hazardous Waste Container: Place the solid Azo-enkephalin or its concentrated solutions

into a designated hazardous waste container. This is typically a black container for

hazardous pharmaceutical waste.

Labeling: Clearly label the container with "Hazardous Waste," the chemical name ("Azo-
enkephalin"), and any other information required by your institution's Environmental Health

and Safety (EHS) department.
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3. Disposal of Trace-Contaminated Waste:

Dedicated Container: Place all trace-contaminated items into a dedicated waste container for

hazardous drugs.[6] These are often yellow containers for trace chemotherapy waste or

black containers for hazardous pharmaceutical waste.

Sharps: Needles and syringes should be disposed of in a NIOSH HD waste container.[6]

Labeling: Label the container appropriately to indicate that it contains trace hazardous drug

waste.

4. Final Disposal:

Consult EHS: Contact your institution's environmental manager or EHS office for specific

guidance on the collection and disposal procedures for hazardous pharmaceutical waste.[6]

Licensed Disposal Vendor: The collected hazardous waste will be managed by a licensed

hazardous waste disposal vendor, who will typically incinerate the material at a permitted

facility.[7] Incineration is the preferred method for destroying pharmaceutical ingredients.[8]
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Property Information Source

Chemical Name Azo-enkephalin [1]

Synonyms
[Leu5] enkephalin analog with

azo-bridge
[1]

Molecular Formula

Not explicitly found, but related

to enkephalins (e.g., Leu-

Enkephalin: C28H37N5O7)

[3]

Appearance
Likely a solid, similar to other

lyophilized peptides.
[3]

Biological Activity
Analgesic, binds to opioid

receptors.
[1]

Primary Hazard
Potent biologically active

opioid peptide.
[1][2]

Specific Hazards

As an azo compound, potential

for thermal decomposition or

reactivity with strong oxidizing

agents.

General chemical knowledge

Storage
Store in a freezer, desiccated,

and protected from light.
[9]

Disposal Workflow

Waste Generation

Segregation Containment

Final Disposal

Azo-enkephalin Waste Generated Identify Waste Type

Bulk or Concentrated Azo-enkephalinUnused/Expired
Product

Trace-Contaminated Materials
(Gloves, Vials, Pipettes)

Contaminated
Labware

Place in Labeled
Hazardous Waste Container

(Black)

Place in Labeled
Trace HD Waste Container

(Yellow/Black)

Contact Institutional EHS for Pickup
Disposal by Licensed

Hazardous Waste Vendor
(Incineration)
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Click to download full resolution via product page

Caption: Workflow for the proper disposal of Azo-enkephalin waste.

Disclaimer: This information is intended as a guide and is not a substitute for institutional

policies and federal, state, and local regulations. Always consult your institution's

Environmental Health and Safety (EHS) department for specific disposal requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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